5-Methyl-1H-pyrazole-3-carboxylic acid (4-hydroxy-phenyl)-amide

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: N-(4-hydroxyphenyl)-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C11H11N3O2/c1-7-6-10(14-13-7)11(16)12-8-2-4-9(15)5-3-8/h2-6,15H,1H3,(H,12,16)(H,13,14)
• InChI Key: MHEAJCHALAVTEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NC2=CC=C(C=C2)O

Description

5-Methyl-1H-pyrazole-3-carboxylic acid (4-hydroxy-phenyl)-amide is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared from 5-methyl-1H-pyrazole-3-carboxylic acid (4-benzyloxy-phenyl)-amide, using the same method used to prepare pyridine-2-carboxylic acid (4-hydroxyphenyl)amide. The product was purified by flash chromatography, on silica gel, eluted with 5 to 10% methanol in DCM as the eluant, to give the product as an off white solid, 2.75 g (68%). MS m/z 218 (MH+). 1H NMR(DMSO-d6) δ 2.28 (s, 3H), 6.47 (s, 1H), 6.71 (d, 2H), 7.55 (d, 2H), 9.19 (s, 1H), 9.67 (s, 1H) and 13.00 (s, 1H). Anal. calcd for C11H11N3O2: C, 60.08; H, 5.17; N, 19.10. Found: C, 60.00; H, 4.99; N, 19.25.